Cas no 27513-44-6 (methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate)
27513-44-6 structure
Product Name:methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate
CAS No:27513-44-6
MF:C22H27NO5
MW:385.453486680985
CID:1430924
PubChem ID:11069076
Update Time:2025-04-20
methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate Chemical and Physical Properties
Names and Identifiers
-
- methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate
- LogP
- METHYL-N-BOC-4-BENZYLOXY-L-PHENYL ALANINE
- methyl (2S)-3-[4-(benzyloxy)phenyl]-2-(tert-butoxycarbonyl)aminopropanoate
- MFCD09475763
- Methyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylmethoxyphenyl)propanoate
- 27513-44-6
- (S)-methyl 3-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)propanoate
- Methyl-N-Boc-4-benzyloxy-L-phenyl-alanine
- methyl(2S)-3-[4-(benzyloxy)phenyl]-2-(tert-butoxycarbonyl)aminopropanoate
- SCHEMBL3350988
- QGWMIQPMNNKJMA-IBGZPJMESA-N
- L-Tyrosine, N-[(1,1-dimethylethoxy)carbonyl]-O-(phenylmethyl)-, methyl ester
- (S)-Methyl 3-(4-(benZyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate
- E87435
-
- Inchi: 1S/C22H27NO5/c1-22(2,3)28-21(25)23-19(20(24)26-4)14-16-10-12-18(13-11-16)27-15-17-8-6-5-7-9-17/h5-13,19H,14-15H2,1-4H3,(H,23,25)/t19-/m0/s1
- InChI Key: QGWMIQPMNNKJMA-IBGZPJMESA-N
- SMILES: O(C(N[C@H](C(=O)OC)CC1C=CC(=CC=1)OCC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 385.18901
- Monoisotopic Mass: 385.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 10
- Complexity: 488
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 73.9Ų
Experimental Properties
- Density: 1.138
- Boiling Point: 529.77°C at 760 mmHg
- Flash Point: 274.195°C
- Refractive Index: 1.541
- PSA: 73.86
methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB590651-1g |
(S)-Methyl 3-(4-(benzyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate; . |
27513-44-6 | 1g |
€285.40 | 2024-07-20 | ||
| abcr | AB590651-5g |
(S)-Methyl 3-(4-(benzyloxy)phenyl)-2-((t-butoxycarbonyl)amino)propanoate; . |
27513-44-6 | 5g |
€756.10 | 2024-07-20 |
methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
27513-44-6 (methyl O-benzyl-N-(tert-butoxycarbonyl)-L-tyrosinate) Related Products
- 47375-34-8(Boc-Tyr(tBu)-OH)
- 63769-58-4(Boc-D-Tyr(Bzl)-OH)
- 13512-31-7(N-Cbz-L-tyrosine methyl ester)
- 19391-35-6(Benzyl (tert-butoxycarbonyl)-L-tyrosinate)
- 124456-04-8(Methyl-N-[(benzyloxy)carbonyl]-D-tyrosinate)
- 72594-77-5((S)-Ethyl 2-((tert-butoxycarbonyl)amino)-3-(4-hydroxyphenyl)propanoate)
- 53267-93-9(Boc-Tyr(Me)-OH)
- 4326-36-7(Boc-L-Tyrosine methyl ester)
- 16881-33-7(Z-Tyr-OtBu)
- 16677-29-5(Z-Tyr(Bzl)-OH)
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